![molecular formula C14H19NO B6275615 rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol CAS No. 913575-09-4](/img/no-structure.png)
rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol
Overview
Description
Rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol, or rac-BOCOP for short, is a cyclic organic compound that has been studied in a number of scientific research applications. It has been found to have a variety of biochemical and physiological effects, and can be used in a range of laboratory experiments. This article will discuss the synthesis method of rac-BOCOP, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and some potential future directions for research.
Scientific Research Applications
Rac-BOCOP has been studied in a number of scientific research applications. It has been found to have anti-inflammatory and anti-oxidant effects, and has been used to study the mechanisms of cell death and apoptosis. Additionally, it has been used to investigate the role of the endocannabinoid system in the regulation of inflammation, and to study the effects of dietary fatty acids on cardiovascular health.
Mechanism of Action
Rac-BOCOP acts as an agonist at the CB2 receptor, which is part of the endocannabinoid system. When activated, this receptor is responsible for the regulation of inflammation and other physiological processes. It is believed that rac-BOCOP activates the CB2 receptor by binding to it and stimulating its activity.
Biochemical and Physiological Effects
Rac-BOCOP has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, decrease oxidative stress, and reduce the production of pro-inflammatory cytokines. Additionally, it has been found to reduce the production of reactive oxygen species, and to reduce the levels of cholesterol and triglycerides in the blood.
Advantages and Limitations for Lab Experiments
Rac-BOCOP has several advantages when used in laboratory experiments. It is relatively easy to synthesize and use, and it has a wide range of applications. Additionally, it is non-toxic and has low toxicity in animals. However, there are some limitations to its use in laboratory experiments. For example, it has a short half-life and is quickly metabolized in the body, making it difficult to study its long-term effects. Additionally, its effects on the CB2 receptor may be limited to certain tissues, making it difficult to study its effects on the entire body.
Future Directions
There are a number of potential future directions for research on rac-BOCOP. For example, further research could be done to investigate its effects on other receptors in the endocannabinoid system, such as the CB1 receptor. Additionally, further research could be done to investigate its effects on other physiological processes, such as metabolism and appetite. Additionally, further research could be done to investigate its potential use as a therapeutic agent for the treatment of inflammatory and cardiovascular diseases. Finally, further research could be done to investigate its potential use in the treatment of neurological disorders, such as depression and anxiety.
Synthesis Methods
Rac-BOCOP is synthesized from a reaction between an aldehyde and a secondary amine, in the presence of a base catalyst. The reaction is carried out at room temperature, and the resulting product is rac-BOCOP. The reaction can be summarized as follows:
Aldehyde + Secondary Amine + Base Catalyst → Rac-BOCOP
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,4R,6aS)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-ol involves the reduction of a ketone intermediate followed by a cyclization reaction.", "Starting Materials": [ "Benzylmagnesium chloride", "Cyclopentadiene", "Maleic anhydride", "Sodium borohydride", "Acetic acid", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: React benzylmagnesium chloride with cyclopentadiene to form the corresponding Grignard reagent.", "Step 2: Add maleic anhydride to the reaction mixture and stir to form the ketone intermediate.", "Step 3: Reduce the ketone intermediate using sodium borohydride in the presence of acetic acid and methanol.", "Step 4: Cyclize the resulting alcohol using hydrochloric acid and sodium hydroxide to form the desired compound.", "Step 5: Extract the product using ethyl acetate and water, and purify using standard techniques such as column chromatography." ] } | |
CAS RN |
913575-09-4 |
Molecular Formula |
C14H19NO |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
